Cas no 1240527-60-9 (3-bromo-N-(2,2-dichloroethenyl)benzamide)

• Product Name: 3-bromo-N-(2,2-dichloroethenyl)benzamide
• CAS No: 1240527-60-9
• MF: C₉H₆BrCl₂NO
• MW: 294.960039615631
• CID: 5216321
• Update Time: 2025-05-20

3-bromo-N-(2,2-dichloroethenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2,2-dichloroethenyl)benzamide
• Benzamide, 3-bromo-N-(2,2-dichloroethenyl)-

• Inchi： 1S/C9H6BrCl2NO/c10-7-3-1-2-6(4-7)9(14)13-5-8(11)12/h1-5H,(H,13,14)
• InChI Key： UXMWWSHTNVXQBW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(N/C=C(\Cl)/Cl)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-(2,2-dichloroethenyl)benzamide

Comprehensive Guide to 3-bromo-N-(2,2-dichloroethenyl)benzamide (CAS No. 1240527-60-9): Properties, Applications, and Market Insights

3-bromo-N-(2,2-dichloroethenyl)benzamide (CAS No. 1240527-60-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This benzamide derivative features a bromo-substituted benzene ring and a dichloroethenyl group, making it a valuable intermediate in various chemical syntheses. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel materials and bioactive molecules.

The molecular formula of 3-bromo-N-(2,2-dichloroethenyl)benzamide is C₉H₆BrCl₂NO, with a molecular weight of 295.96 g/mol. Its structural features include a bromobenzene moiety and a dichloroethenyl amide functional group, which contribute to its distinct physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). These characteristics make it particularly useful in organic synthesis and pharmaceutical research.

One of the most significant applications of 3-bromo-N-(2,2-dichloroethenyl)benzamide is as a building block in medicinal chemistry. Recent studies have explored its potential as a precursor for developing small molecule inhibitors targeting various biological pathways. The presence of both bromine and chlorine atoms in its structure allows for versatile chemical modifications, making it attractive for structure-activity relationship (SAR) studies. Pharmaceutical researchers are particularly interested in its potential to create novel compounds with improved bioavailability and target specificity.

In material science, 3-bromo-N-(2,2-dichloroethenyl)benzamide has shown promise as a monomer for synthesizing specialized polymers. Its unique combination of halogen atoms and amide functionality enables the creation of polymers with specific electronic properties, potentially useful in organic electronics and photovoltaic applications. Recent advancements in conductive polymers have sparked renewed interest in halogenated benzamide derivatives like this compound.

The synthesis of 3-bromo-N-(2,2-dichloroethenyl)benzamide typically involves the reaction of 3-bromobenzoyl chloride with 2,2-dichlorovinylamine under controlled conditions. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry practices. Recent publications have highlighted improved catalytic methods that reduce waste generation and energy consumption during production.

Market analysis indicates growing demand for 3-bromo-N-(2,2-dichloroethenyl)benzamide in both academic and industrial settings. The compound's versatility has led to increased patent filings, particularly in the areas of drug discovery and advanced materials. Suppliers are responding to this demand by offering the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends show moderate stability, with fluctuations primarily tied to raw material availability and production costs.

Quality control is paramount when working with 3-bromo-N-(2,2-dichloroethenyl)benzamide. Reputable suppliers provide comprehensive analytical data, including HPLC purity certificates, NMR spectra, and mass spectrometry results. Researchers emphasize the importance of proper storage conditions—typically in a cool, dry environment protected from light—to maintain the compound's stability over time. These precautions ensure reliable experimental results and reproducible syntheses.

Recent scientific literature has explored the biological activity of 3-bromo-N-(2,2-dichloroethenyl)benzamide derivatives. While the compound itself isn't biologically active, structural modifications have yielded molecules with interesting pharmacological properties. This has led to increased research funding and collaborations between academic institutions and pharmaceutical companies, particularly in the search for new therapeutic agents targeting challenging diseases.

Environmental and safety considerations for 3-bromo-N-(2,2-dichloroethenyl)benzamide follow standard laboratory protocols for handling halogenated organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Waste disposal should comply with local regulations for halogenated organic waste, reflecting the chemical industry's growing emphasis on sustainable practices.

The future outlook for 3-bromo-N-(2,2-dichloroethenyl)benzamide appears promising, with potential applications expanding beyond current uses. Emerging research areas such as metal-organic frameworks (MOFs) and click chemistry may create new opportunities for this versatile compound. As synthetic methodologies continue to advance and analytical techniques become more sophisticated, researchers anticipate discovering additional valuable applications for this interesting benzamide derivative.